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Introduction
6,10,14-trimethyl-2-pentadecanone, also known by synonyms such as

hexahydrofarnesylacetone and phytone, is a naturally occurring sesquiterpenoid ketone.[1] It is

found in various plants, including sweet basil, common oregano, and wild celery, and

contributes to their characteristic aromas.[1] This compound and its corresponding alcohol

serve as pheromones in several insect species, including the rice moth and certain butterfly

species.[2][3] Beyond its role in nature, 6,10,14-trimethyl-2-pentadecanone is a significant

intermediate in the industrial synthesis of Vitamin E (α-tocopherol).[4][5] Recent studies have

also highlighted its potential bioactive properties, including antibacterial, anti-inflammatory, and

analgesic activities, making it a compound of interest for further research and drug

development.[4][6][7]

This technical guide provides a detailed overview of the physical and chemical properties of

6,10,14-trimethyl-2-pentadecanone, outlines key experimental protocols for its analysis, and

illustrates its synthetic relationships.
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The physical and chemical characteristics of 6,10,14-trimethyl-2-pentadecanone are

summarized below. These properties are crucial for its handling, characterization, and

application in various experimental settings.

General and Computational Properties
Property Value Source

IUPAC Name
6,10,14-trimethylpentadecan-

2-one
[8]

Synonyms

Hexahydrofarnesylacetone,

Phytone, Perhydrofarnesyl

acetone

[1][4][8]

CAS Number 502-69-2 [1][8]

Molecular Formula C₁₈H₃₆O [8][9]

Molecular Weight 268.48 g/mol (or 268.5 g/mol ) [8][10]

Appearance Colorless to light yellow oil [11]

Odor
Oily, herbal, jasmine, celery,

woody
[11]

logP (Octanol/Water) 6.56 - 7.48 [1]

pKa (Strongest Acidic) 19.64 [1]

Polar Surface Area 17.07 Å² [1]

Rotatable Bond Count 12 [1]

Refractivity 85.08 m³·mol⁻¹ [1]

Polarizability 36.16 Å³ [1]
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Property Value Conditions Source

Melting Point 129-136 °C [4][11]

Boiling Point 142-143 °C at 3 Torr [4][11]

316-317 °C at 760 mm Hg [12]

Density 0.8403 g/cm³ at 19 °C [4][11]

Flash Point 140.56 °C TCC [12]

Vapor Pressure 0.000034 mmHg at 25.00 °C (est.) [12]

Water Solubility
4.0e-05 g/L

(practically insoluble)
[1]

Other Solubilities
Soluble in alcohol,

DMSO (100 mg/mL)
[11][12]

Thermochemical Properties
Property Value Units Source

Standard Liquid

Enthalpy of

Combustion

(ΔcH°liquid)

-11602.0 ± 5.2 kJ/mol [13]

Liquid Phase Enthalpy

of Formation

(ΔfH°liquid)

-626.1 ± 2.3 kJ/mol [13]

Experimental Protocols
Accurate characterization of 6,10,14-trimethyl-2-pentadecanone relies on standardized

analytical techniques. Below are detailed methodologies for key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is the conventional method for the identification, quantification, and stereoisomeric

analysis of 6,10,14-trimethyl-2-pentadecanone, particularly from complex matrices like natural

extracts.[3]

Objective: To separate and identify 6,10,14-trimethyl-2-pentadecanone in a sample.

Methodology:

Sample Preparation:

For natural products (e.g., leaves, essential oils), perform hydrodistillation or solvent

extraction (e.g., with methanol or hexane).[14][15]

If necessary, use Solid Phase Extraction (SPE) for sample cleanup and purification.[3]

Dissolve the final extract in a suitable volatile solvent (e.g., hexane, dichloromethane) to

an appropriate concentration (e.g., 1 mg/mL).

GC System & Conditions:

Injector: Split/splitless injector, typically operated at 250 °C.

Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) or a polar column (e.g., DB-

WAX, HP-INNOWax) is used depending on the analytical need.[16] A common choice is a

30 m x 0.25 mm ID x 0.25 µm film thickness column.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase at 5 °C/min to 280 °C.

Final hold: Hold at 280 °C for 10 minutes. (Note: This program is a representative

example and should be optimized for specific instruments and sample matrices.)

Mass Spectrometer & Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

Mass Range: Scan from m/z 40 to 550.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis:

Identify the peak corresponding to 6,10,14-trimethyl-2-pentadecanone by comparing its

retention time and mass spectrum with a known standard or a reference library (e.g.,

NIST, Wiley).[9][15]

Quantification can be performed using an internal or external standard method.

Synthesis of Isophytol (Vitamin E Precursor)
6,10,14-trimethyl-2-pentadecanone is a key starting material for isophytol, which is then used

to produce α-tocopherol (Vitamin E).[5] The process involves extending the carbon chain.

Objective: To convert 6,10,14-trimethyl-2-pentadecanone into isophytol.

Methodology:

Step 1: Ethynylation:

React 6,10,14-trimethyl-2-pentadecanone with acetylene in the presence of a strong base

(e.g., potassium hydroxide in ammonia) or with an ethynyl Grignard reagent.[5]

This reaction adds an ethynyl group to the carbonyl carbon, forming the intermediate

3,7,11,15-tetramethylhexadec-1-yn-3-ol.[5]

Step 2: Partial Hydrogenation:

The resulting alkynol is then partially hydrogenated to form an alkene.

This is achieved using a Lindlar catalyst (palladium on calcium carbonate, poisoned with

lead acetate and quinoline).[5] This specialized catalyst selectively reduces the triple bond
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to a double bond without reducing the newly formed double bond or other functional

groups.

The product of this step is isophytol (3,7,11,15-tetramethyl-1-hexadecen-3-ol).

Mandatory Visualizations
Chemical Synthesis and Relationships
The following diagram illustrates the central role of 6,10,14-trimethyl-2-pentadecanone as a

synthetic intermediate and its relationship to its corresponding alcohol, a known insect

pheromone.
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Caption: Synthetic pathway from 6,10,14-trimethyl-2-pentadecanone to Vitamin E and its

reduction.

Experimental Workflow for Natural Product Analysis
This diagram outlines a typical workflow for the extraction and analysis of 6,10,14-trimethyl-2-

pentadecanone from a plant source.
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Caption: Workflow for the analysis of 6,10,14-trimethyl-2-pentadecanone from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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